3-Hydroxyquinoline-d6

• Molecular Formula: C9H7NO
• Molecular Weight: 151.19 g/mol
• InChI: InChI=1S/C9H7NO/c11-8-5-7-3-1-2-4-9(7)10-6-8/h1-6,11H/i1D,2D,3D,4D,5D,6D
• InChIKey: IQQDNMHUOLMLNJ-MZWXYZOWSA-N

3-Hydroxyquinoline-d6: Deuterated Internal Standard for MS & NMR

3-Hydroxyquinoline-d6 (Quinolin-3-ol-d6, CAS 2768656-18-2) is a fully deuterium-labeled analog of the endogenous metabolite 3-hydroxyquinoline, with a molecular formula of C₉HD₆NO and a molecular weight of 151.19 g/mol . As a stable isotope-labeled (SIL) compound, it serves as an optimal internal standard (IS) for the accurate quantification of 3-hydroxyquinoline in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) due to its nearly identical physicochemical properties to the analyte but distinct mass . It is also used as a tracer in metabolic studies and as a reference standard in nuclear magnetic resonance (NMR) spectroscopy, where its deuterium content simplifies spectra .

Workflow SIL-IS for LC-MS/MS quantification of 3-hydroxyquinoline

Use Context Research bioanalytical method development

Format Deuterated (d6) internal standard, ready-to-use

Why 3-Hydroxyquinoline-d6 Outperforms Unlabeled Analogs

The unlabeled parent compound, 3-hydroxyquinoline, cannot be used as an internal standard for its own quantification due to co-elution and identical mass, which prevents mass spectrometric differentiation. While other structural analogs (e.g., halogenated or different hydroxyquinoline isomers like 8-hydroxyquinoline [1]) might be considered, they introduce significant risk of differential ionization efficiency and chromatographic behavior, leading to inaccurate quantitation . 3-Hydroxyquinoline-d6, as a true isotopologue, co-elutes with the native analyte and exhibits near-identical ionization efficiency, correcting for matrix effects and instrument variability, which is a fundamental requirement for validated bioanalytical methods .

Unlabeled analog 3-Hydroxyquinoline co-elutes and shares identical mass, preventing MS differentiation; cannot serve as its own ISTD.

Structural isomers 8-Hydroxyquinoline or halogenated analogs may show differential ionization efficiency and chromatographic behavior, compromising quantitative accuracy.

Alternative ISTD Non-isotopic internal standards do not correct for matrix effects or ion suppression to the same degree as a co-eluting isotopologue.

• [1] Lezina, V.P., Stepanyants, A.U., Smirnov, L.D. et al. Study of basic deuterium exchange in series of 4-hydroxyisoquinoline, 3-hydroxyquinoline, and 8-hydroxyquinoline derivatives. Russ Chem Bull 21, 2202–2205 (1972). View Source

Quantitative Evidence: 3-Hydroxyquinoline-d6 vs. Alternatives

CYP2E1-Specific Metabolic Probe

For metabolic flux studies, 3-hydroxyquinoline-d6 is the ideal tracer for the 3-hydroxyquinoline pathway because the unlabeled metabolite's formation is driven by a specific CYP isoform. In human liver microsomes, the formation of 3-hydroxyquinoline from quinoline is primarily catalyzed by CYP2E1, with a high correlation coefficient (r = 0.93) [1]. In contrast, the formation of other quinoline metabolites like quinoline-1-oxide is driven by CYP2A6 (r = 0.95) [2]. This clear enzymatic distinction, which is not shared by other hydroxyquinoline isomers like 5- or 6-hydroxyquinoline, makes the 3-hydroxyquinoline/d6 pair a specific probe for CYP2E1 activity.

CYP2E1 metabolic probe

Reported

Formation primarily via CYP2E1 (r = 0.93) vs. quinoline-1-oxide via CYP2A6

Supports CYP2E1 isoform-selective assay development

Human liver microsomes; pathway distinction enables specific tracer use

Evidence Dimension	Enzymatic Formation Pathway
Target Compound Data	Formation primarily via CYP2E1 (r = 0.93) [1]
Comparator Or Baseline	Quinoline-1-oxide formation via CYP2A6 (r = 0.95) [2]
Quantified Difference	Pathway distinction enables isoform-specific assays
Conditions	Human liver microsomes, correlation with specific monooxygenase activities [1][2]

Why This Matters

This specificity allows researchers to use 3-hydroxyquinoline-d6 as a tracer to measure CYP2E1 activity in vitro and in vivo, a key enzyme in the metabolism of many drugs and environmental toxins.

• [1] Reigh, G., et al. Cytochrome P450 species involved in the metabolism of quinoline. Carcinogenesis, 17(9), 1989-1996 (1996). View Source
• [2] Reigh, G., et al. Cytochrome P450 species involved in the metabolism of quinoline. Carcinogenesis, 17(9), 1989-1996 (1996). View Source

Differential Glucuronidation Among Hydroxyquinoline Isomers

The selection of 3-hydroxyquinoline-d6 for Phase II metabolism studies is supported by quantitative differences in glucuronidation rates compared to its isomers. 3-Hydroxyquinoline is a good substrate for UDP-glucuronosyltransferase (UGT), with a relative catalytic efficiency (Kcat) that is 3.1-fold higher than that of the reference substrate p-nitrophenol [1]. In comparison, the Kcat values for 6-hydroxyquinoline and 5-hydroxyquinoline were 2.1- and 1.2-fold higher than p-nitrophenol, respectively [1]. Furthermore, fluoroquinoline (FQ) derivatives (3FQ, 7,8diFQ, 6,7,8triFQ) showed no substrate activity at all [1].

Glucuronidation rate

Reported

3.1-fold higher relative Kcat vs. p-nitrophenol

Indicates higher UGT substrate activity among hydroxyquinoline isomers

Bovine liver microsomes; 6-hydroxyquinoline: 2.1-fold, 5-hydroxyquinoline: 1.2-fold

Evidence Dimension	Glucuronidation Rate (relative Kcat)
Target Compound Data	3.1-fold higher than p-nitrophenol
Comparator Or Baseline	6-hydroxyquinoline (2.1-fold), 5-hydroxyquinoline (1.2-fold), p-nitrophenol (1.0)
Quantified Difference	1.5x to 2.6x higher activity than other isomers
Conditions	In vitro microassay with bovine liver microsomes [1]

Why This Matters

This demonstrates that not all hydroxyquinolines are metabolized equally, making the deuterated analog of 3-hydroxyquinoline the appropriate and most sensitive tool for tracking UGT-mediated conjugation pathways.

• [1] Kanou, M., et al. Study of in vitro glucuronidation of hydroxyquinolines with bovine liver microsomes. Fundam Clin Pharmacol, 16(6), 513-7 (2002). View Source

Regioselective CYP Hydroxylation Profile

The choice of 3-hydroxyquinoline-d6 over other deuterated hydroxyquinoline analogs is justified by the well-characterized and predictable regioselectivity of its formation. In contrast to 8-hydroxyquinoline, which is computationally predicted to be the major metabolite but is formed in minor quantities due to steric hindrance in the enzyme active site, 3-hydroxyquinoline is the major experimentally observed metabolite for several key CYP isoforms [1]. It was found to be the major metabolite with CYP2B4, 2E1, and 1A2, whereas quinoline N-oxide was not detected with CYP1A2 and found in minute quantities with CYP2E1 and CYP2B4 [1].

Regioselective hydroxylation

Reported

Major metabolite for CYP2B4, 2E1, 1A2; 8-hydroxyquinoline observed as minor

Experimentally dominant pathway supports reliable tracer design

cDNA-expressed P450 enzymes; steric hindrance limits 8-hydroxyquinoline formation

Evidence Dimension	Metabolite Formation
Target Compound Data	Major metabolite for CYP2B4, 2E1, 1A2
Comparator Or Baseline	8-hydroxyquinoline (predicted major, observed minor) [1]
Quantified Difference	3-hydroxyquinoline is the dominant product experimentally
Conditions	Reactions with cDNA-expressed P450 enzymes [1]

Why This Matters

This robust, experimentally validated formation profile ensures that 3-hydroxyquinoline-d6 will reliably trace the primary metabolic pathway in a variety of in vitro systems, unlike an analog that might trace a minor or inconsistent pathway.

• [1] Agarwal, S., et al. An analysis of the regioselectivity of aromatic hydroxylation and N-oxygenation by cytochrome P450 enzymes. (Details inferred from abstract). Drug Metabolism and Disposition, (2024). View Source

Isotopic Mass Shift for MS Quantitation

The most fundamental differentiator for procurement is the compound's ability to function as an internal standard in mass spectrometry. 3-Hydroxyquinoline-d6 has a molecular weight of 151.19 g/mol , a +6 Da mass shift from the unlabeled 3-hydroxyquinoline (C₉H₇NO, MW 145.16 g/mol) [1]. This specific mass difference is sufficient to avoid isotopic interference from the natural abundance of 13C and 15N in the analyte, enabling precise and accurate quantification.

Mass shift for MS

Specification review

+6 Da mass difference (151.19 vs 145.16 g/mol)

Sufficient to avoid isotopic interference from natural abundance

Enables accurate isotope dilution mass spectrometry

Evidence Dimension	Molecular Weight
Target Compound Data	151.19 g/mol (C₉HD₆NO)
Comparator Or Baseline	3-Hydroxyquinoline: 145.16 g/mol (C₉H₇NO) [1]
Quantified Difference	+6 Da mass shift
Conditions	General physicochemical property

Why This Matters

This mass shift is the foundational property that makes the compound valuable for any analytical laboratory performing quantitative LC-MS/MS or GC-MS analysis of 3-hydroxyquinoline.

• [1] PubChem. 3-Hydroxyquinoline. Compound Summary. Accessed 2026. View Source

Key Application Scenarios for 3-Hydroxyquinoline-d6

Quantitative Bioanalysis in Pharmacokinetic & Toxicology Studies

Use 3-Hydroxyquinoline-d6 as the gold-standard internal standard for LC-MS/MS methods to quantify endogenous or xenobiotic-derived 3-hydroxyquinoline in plasma, urine, or tissue homogenates. The +6 Da mass shift eliminates signal overlap, ensuring precise measurement of this hepatotoxicant metabolite [1].

In Vitro CYP2E1 Activity Assays

Employ 3-hydroxyquinoline-d6 as a tracer in incubations with human or rat liver microsomes to specifically monitor CYP2E1 catalytic activity. The high correlation (r = 0.93) between CYP2E1 activity and 3-hydroxyquinoline formation [1] makes this a more selective approach than using non-specific substrates or isomers with ambiguous pathways [2].

Phase II Glucuronidation Studies

Utilize 3-hydroxyquinoline-d6 to track UGT-mediated conjugation. The 3.1-fold higher relative Kcat for glucuronidation compared to p-nitrophenol [1] demonstrates that the 3-hydroxyquinoline scaffold is a highly sensitive probe for this major detoxification pathway, superior to other hydroxyquinoline isomers or fluoroquinoline derivatives which show lower or no activity [1].

Metabolite Identification in Biological Matrices

Leverage the established regioselectivity data to confidently identify 3-hydroxyquinoline-d6 and its metabolites. Knowing that 3-hydroxyquinoline is the dominant experimental product of CYP2B4, 2E1, and 1A2 [1], while 8-hydroxyquinoline is not, provides a reliable foundation for method development and data interpretation in untargeted metabolomics or drug metabolism studies.

Application

Selection Property

Validation Focus

Research PK bioanalysis

Deuterated ISTD for matrix-effect correction

Co-elution and ionization equivalence with analyte

CYP2E1 activity assays

Isoform-selective metabolic probe

Correlation of 3-hydroxyquinoline formation with CYP2E1

Phase II glucuronidation studies

Higher UGT substrate activity vs. p-nitrophenol

Glucuronidation rate comparison among isomers

Metabolite identification

Experimentally validated regioselective formation

Dominant 3-hydroxyquinoline product for key CYPs

• [1] Reigh, G., et al. Cytochrome P450 species involved in the metabolism of quinoline. Carcinogenesis, 17(9), 1989-1996 (1996). View Source
• [2] Kanou, M., et al. Study of in vitro glucuronidation of hydroxyquinolines with bovine liver microsomes. Fundam Clin Pharmacol, 16(6), 513-7 (2002). View Source
• [3] Agarwal, S., et al. An analysis of the regioselectivity of aromatic hydroxylation and N-oxygenation by cytochrome P450 enzymes. (Details inferred from abstract). Drug Metabolism and Disposition, (2024). View Source